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Technical Monograph: Glyceryl-13C3 Trioleate

Executive Summary & Isotopic Architecture

Glyceryl-13C3 trioleate (1,2,3-Tri([9Z]-octadecenoyl)-sn-glycerol-1,2,3-13C3) is a stable
isotope-labeled triglyceride used as a precision probe in lipidomics and metabolic flux analysis.
[1][2][3] Unlike carboxyl-labeled analogs (which track fatty acid oxidation), this isotopologue
specifically labels the glycerol backbone.[1]

This distinction is critical: upon hydrolysis by pancreatic or lipoprotein lipases, the

label is retained in the released glycerol, allowing researchers to decouple lipolysis rates from
fatty acid beta-oxidation.[1]

Isotopic Configuration

¢ Labeled Positions: C1, C2, and C3 of the glycerol moiety.[1][4]
» Unlabeled Moieties: Three oleic acid (C18:1) chains.

e Mass Shift: +3.01 Da relative to natural Triolein.
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Physicochemical Profile

The following data characterizes high-purity (>99 atom % 13C) Glyceryl-13C3 trioleate.

Property Specification Technical Note

Specific to the glycerol-13C3

CAS Number 1246739-64-9 _
isotopologue.[1][2][3]
Molecular Formula Hill Notation.[1][3][5]
_ vs. 885.43 g/mol for unlabeled
Molecular Weight 888.41 g/mol o
Triolein.[3]
) ] o Clear, colorless to pale yellow
Physical State Viscous Liquid
at 20°C.
Density 0.91-0.92 g/mL At 25°C.
At reduced pressure
Boiling Point 235-240°C (decomposition risk at atm
pressure).[1][3]
N ) Chloroform, Hexane, Ethanol,
Solubility (Organic) Soluble
Ethyl Acetate.[1]
Requires emulsification (e.qg.,
Solubility (Aqueous) Insoluble gum arabic, bile salts) for

biological delivery.[1]

Consistent with long-chain
triglycerides.[1][2][6]

Refractive Index

Analytical Verification Protocols

Trustworthiness in lipid research relies on verifying the isotopic enrichment and structural
integrity before experimentation.[3]

A. Mass Spectrometry (LC-MS/MS)

o Methodology: Direct infusion or LC-MS with Electrospray lonization (ESI) in positive mode.[2]
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e Target lon:

adducts are common for triglycerides.[3]

 Validation Logic:
o Unlabeled Triolein: Major peak at m/z 903.8 (Ammonium adduct).
o Glyceryl-13C3 Trioleate: Major peak shifts to m/z 906.8.[2]

o Purity Check: The absence of the m/z 903.8 peak confirms >99% isotopic enrichment.[3]

B. Nuclear Magnetic Resonance (13C-NMR)

o Observation: The glycerol backbone carbons (C1/C3 and C2) typically resonate between
62.0 ppm and 69.0 ppm.[3]

« |sotopic Signature: Due to

enrichment, these peaks will exhibit massive signal enhancement relative to the natural
abundance fatty acid carbons (~14-34 ppm) and will display

spin-spin coupling (J-coupling) absent in natural abundance samples.[1][2][3]

C. Visualization: Analytical Workflow

LC-MS Analysis
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13C-NMR Observe J-coupling Backbone Verification ]
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Caption: Analytical workflow for validating isotopic purity and structural integrity of Glyceryl-
13C3 Trioleate.
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Handling, Stability & Storage

Critical Warning: Trioleate contains three unsaturated oleic acid chains (C18:1).[1][3] It is highly
susceptible to auto-oxidation (rancidity), which generates peroxides and aldehydes,
compromising metabolic data.[1]

e Storage Environment:
o Temperature: -20°C is mandatory for long-term storage.[2][3]
o Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent oxidation.[3]

o Container: Amber glass vials with Teflon-lined caps to prevent photo-oxidation and
plasticizer leaching.[2]

» Usage Protocol:
o Equilibrate the vial to room temperature before opening to prevent water condensation.

o If preparing an emulsion, use immediately.[1] Do not store agueous emulsions of
triglycerides, as spontaneous hydrolysis may occur.[1]

Biological Application: Tracing Lipolysis[1][2][3]

Glyceryl-13C3 trioleate is the "Gold Standard" for decoupling lipolysis from oxidation.[2][3] In
a typical breath test or plasma tracer study:

 Ingestion: The subject consumes the tracer.
» Hydrolysis: Pancreatic Lipase cleaves the sn-1 and sn-3 fatty acids.[2][3]

o Absorption: The resulting 2-Monoacylglycerol (labeled) and free fatty acids are absorbed by
enterocytes.[2][3]

o Resynthesis: Inside the enterocyte, the backbone is re-esterified into Chylomicrons.[1]

o Circulation: The label enters the blood as TAG-rich lipoproteins.
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o Fate: Upon action by Lipoprotein Lipase (LPL) at peripheral tissues, Glycerol-13C3 is
released.[1][3]

o Contrast: Unlike Fatty Acid-13C tracers (which rapidly yield

via beta-oxidation), Glycerol-13C3 enters the gluconeogenic pool or glycolysis.[1][2] The
appearance of

-Glucose in plasma is a specific marker of glycerol recycling.[2][3]

Visualization: Metabolic Pathway
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Caption: Metabolic fate of the 13C-glycerol backbone, highlighting its utility in tracing
gluconeogenesis vs. fatty acid oxidation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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